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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523

Introduction

Diethyl adipate (DEA), the diethyl ester of adipic acid, is a versatile organic compound with a
wide range of industrial applications. Its favorable physicochemical properties, including low
volatility, good solvency, and high compatibility with various polymers, make it a valuable
ingredient in numerous commercial products. This technical guide provides an in-depth
overview of the core commercial applications of diethyl adipate, with a focus on its role in the
plastics, cosmetics, food, and pharmaceutical industries. This document is intended for
researchers, scientists, and drug development professionals seeking a comprehensive
understanding of this multifaceted chemical.

Physicochemical Properties of Diethyl Adipate

A clear, colorless to pale yellow liquid, diethyl adipate's utility is rooted in its specific chemical
and physical characteristics.[1] A summary of its key properties is presented in the table below.
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Property Value

CAS Number 141-28-6

Molecular Formula C10H1804

Molecular Weight 202.25 g/mol

Appearance Clear, colorless to pale yellow liquid[1]

Boiling Point Approximately 251 °C[1]

Melting Point -20to -19 °C[1]

Density 1.009 g/mL at 25 °C

Solubility Soluble in many organic solvents like ethanol;

limited solubility in water[1]

Refractive Index

1.427 at 20 °C[1]

Industrial Synthesis of Diethyl Adipate

The primary method for the industrial production of diethyl adipate is the esterification of

adipic acid with ethanol.[1][2] This reaction is typically catalyzed by an acid, such as

concentrated sulfuric acid.[2]

General Experimental Protocol for Laboratory Synthesis

The following protocol outlines a common laboratory-scale synthesis of diethyl adipate:

Reaction Setup: Adipic acid and ethanol are combined in a round-bottom flask.

o Catalyst Addition: A catalytic amount of concentrated sulfuric acid is carefully added to the

mixture.

¢ Reaction Conditions: The mixture is heated to reflux to drive the esterification reaction.

 Purification: The resulting diethyl adipate is purified through extraction and vacuum

distillation to remove impurities and unreacted starting materials.[3]
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A variation of this process involves the use of triethylamine and 2-ethoxycarbonyloxyimino-2-
cyanoacetic acid amide in tetrahydrofuran, followed by stirring at room temperature.

A generalized workflow for the industrial production of diethyl adipate is illustrated in the
diagram below.

Adipic Acid Ethanol Acid Catalyst (e.g., H2S04)

Esterification Reactor

Separation (e.g., Distillation)>

Purification Byproducts (e.g., Water)

Diethyl Adipate
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A simplified workflow for the industrial synthesis of diethyl adipate.

Commercial Applications

Diethyl adipate's versatility allows for its use in a broad spectrum of industrial applications.

Plasticizer

One of the primary applications of diethyl adipate is as a plasticizer, particularly for polyvinyl
chloride (PVC) and its copolymers.[1] Plasticizers are additives that increase the flexibility,
durability, and workability of a material.[4] Diethyl adipate is also used as a plasticizer in the
development of ethylene chlorotrifluoroethylene copolymer (ECTFE) based membranes.

Polymer Application of DEA as a Plasticizer

Polyvinyl Chioride (PVC) Enhances flexibility and durability for
olyvin oride
yviny applications such as food packaging films.

i Used in the development of specialized
Ethylene Chlorotrifluoroethylene (ECTFE)
membranes.

Employed in the formation of coating

Ethylcellulose membranes for controlled drug release systems.

[1]

Solvent

With its excellent solvency for many organic compounds, diethyl adipate is utilized as a
solvent in various formulations.[4] It is particularly effective in paints and coatings, where it
helps to improve application properties and drying times.[4][5] In the cosmetics industry, it is
used to dissolve other substances in product formulations.[6]

Cosmetics and Personal Care

In the cosmetics and personal care sector, diethyl adipate serves multiple functions, including
as an emollient, skin-conditioning agent, and masking agent.[1] As an emollient, it helps to
soften and smooth the skin.[6] It also acts as a lubricant on the skin's surface, contributing to a
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soft and smooth appearance.[6] Its use in cosmetics is deemed safe by the Cosmetic
Ingredient Review (CIR) Expert Panel.[6]

Function Description

Emollient Softens and smooths the skin.[1]
Skin-Conditioning Agent Maintains the skin in good condition.

Solvent Dissolves other ingredients in the formulation.[6]

) Reduces or inhibits the basic odor or taste of a
Masking Agent
product.[1]

Food and Flavoring

Diethyl adipate is used as a flavoring agent in the food industry.[1] It imparts a fruity note and
is used in a variety of food categories. The table below summarizes the average and maximum
usage levels of diethyl adipate in different food products.

Food Category Average Usage (mgl/kg) Maximum Usage (mgl/kg)
Dairy products 7.0 35.0
Fats and oils 5.0 25.0
Edible ices 10.0 50.0
Processed fruit 7.0 35.0
Confectionery 10.0 50.0
Bakery wares 10.0 50.0
Meat and meat products 2.0 10.0
Fish and fish products 2.0 10.0
Non-alcoholic beverages 5.0 25.0

Foodstuffs for particular
N 10.0 50.0
nutritional uses
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Source: The Good Scents Company Information System|[6]

Pharmaceutical and Drug Delivery

For drug development professionals, a key application of diethyl adipate is in the formulation
of drug delivery systems.[1] It is particularly useful as a plasticizer in the creation of
ethylcellulose-based coating membranes for controlled drug release.[1] In this context, diethyl
adipate does not directly interact with signaling pathways but rather plays a crucial role as an
excipient that modulates the physical properties of the delivery vehicle to control the release

kinetics of the active pharmaceutical ingredient (API).

The following diagram illustrates the role of diethyl adipate in a controlled-release drug

formulation.
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Role of diethyl adipate in a controlled-release drug delivery system.

Market Overview
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The global market for adipates is projected to grow, with diethyl adipate holding a significant
market share.[7] In 2025, the adipate market is valued at USD 2.8 billion and is expected to
reach USD 3.7 billion by 2035, growing at a CAGR of 2.7%.[7] Diethyl adipate is anticipated to
dominate the market with a 40.0% share.[7] The primary application driving this market is its
use as a plasticizer, which is expected to account for a 45.0% share of the application
segment.[7]

Safety and Environmental Considerations

Diethyl adipate is registered under the REACH Regulation in the European Economic Area,
indicating compliance with safety standards.[1] It is primarily used at industrial sites for the
manufacture of other substances.[1] While generally considered to have low toxicity,
appropriate safety measures should be taken during handling, including the use of personal
protective equipment.[8]

Conclusion

Diethyl adipate is a commercially significant chemical with a diverse range of applications
stemming from its excellent properties as a plasticizer, solvent, and formulation aid. Its use
across the plastics, cosmetics, food, and pharmaceutical industries highlights its versatility and
economic importance. For researchers and drug development professionals, its role as an
excipient in creating effective drug delivery systems is of particular note, enabling the controlled
release of active pharmaceutical ingredients. As industries continue to seek high-performance
and safe ingredients, the demand for diethyl adipate is expected to remain strong.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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